Cas no 1895062-36-8 (5-1-(aminomethyl)cyclohexyl-2-methylphenol)
5-1-(aminomethyl)cyclohexyl-2-methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 5-1-(aminomethyl)cyclohexyl-2-methylphenol
- 1895062-36-8
- EN300-1799174
- 5-[1-(aminomethyl)cyclohexyl]-2-methylphenol
-
- Inchi: 1S/C14H21NO/c1-11-5-6-12(9-13(11)16)14(10-15)7-3-2-4-8-14/h5-6,9,16H,2-4,7-8,10,15H2,1H3
- InChI Key: WMDUKNNXIAIEMW-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=CC(=C1)C1(CN)CCCCC1
Computed Properties
- Exact Mass: 219.162314293g/mol
- Monoisotopic Mass: 219.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.2Ų
5-1-(aminomethyl)cyclohexyl-2-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1799174-1g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1799174-5g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 5g |
$3935.0 | 2023-09-19 | ||
| Enamine | EN300-1799174-10g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 10g |
$5837.0 | 2023-09-19 | ||
| Enamine | EN300-1799174-0.05g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1799174-0.1g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1799174-0.25g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1799174-0.5g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1799174-1.0g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 1g |
$1357.0 | 2023-06-02 | ||
| Enamine | EN300-1799174-2.5g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1799174-5.0g |
5-[1-(aminomethyl)cyclohexyl]-2-methylphenol |
1895062-36-8 | 5g |
$3935.0 | 2023-06-02 |
5-1-(aminomethyl)cyclohexyl-2-methylphenol Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 5-1-(aminomethyl)cyclohexyl-2-methylphenol
Professional Introduction to Compound with CAS No. 1895062-36-8 and Product Name: 5-1-(aminomethyl)cyclohexyl-2-methylphenol
The compound with the CAS number 1895062-36-8 and the product name 5-1-(aminomethyl)cyclohexyl-2-methylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure of 5-1-(aminomethyl)cyclohexyl-2-methylphenol consists of a cyclohexyl group linked to an aminomethyl substituent, with a methylphenol moiety attached at the second position. This configuration imparts distinct chemical properties that make it a promising candidate for various therapeutic applications.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with tailored biological activities. The 5-1-(aminomethyl)cyclohexyl-2-methylphenol structure, with its dual functional groups, offers a versatile platform for further chemical modifications. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules, particularly those targeting neurological and inflammatory disorders. The presence of both an amine and a phenolic group provides opportunities for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.
One of the most compelling aspects of this compound is its potential role in developing treatments for neurodegenerative diseases. The cyclohexyl ring contributes to lipophilicity, enhancing membrane permeability, while the phenolic group can engage in redox reactions, making it suitable for antioxidant therapies. Current studies are focusing on its interaction with specific enzymes and receptors involved in conditions such as Alzheimer's and Parkinson's diseases. Preliminary in vitro experiments have shown promising results, indicating that 5-1-(aminomethyl)cyclohexyl-2-methylphenol may modulate key pathological pathways associated with these disorders.
The pharmacokinetic profile of 5-1-(aminomethyl)cyclohexyl-2-methylphenol is another area of intense interest. Its molecular weight and solubility characteristics suggest good oral bioavailability, which is essential for therapeutic efficacy. Additionally, the compound's stability under various conditions makes it suitable for formulation into oral or injectable medications. Researchers are also investigating its metabolic pathways to understand how the body processes this compound and identifies potential side effects or drug-drug interactions.
Another exciting application of 5-1-(aminomethyl)cyclohexyl-2-methylphenol is in the realm of anti-inflammatory agents. The phenolic group is known to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. This has led to investigations into its potential use in conditions such as rheumatoid arthritis and inflammatory bowel disease. Early clinical trials are underway to evaluate its safety and efficacy in human patients. The results so far are encouraging, suggesting that this compound may offer a new therapeutic option for patients suffering from chronic inflammatory conditions.
The synthesis of 5-1-(aminomethyl)cyclohexyl-2-methylphenol has also been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while minimizing unwanted byproducts. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies. The efficiency of these synthetic routes has enabled researchers to produce sufficient quantities of the compound for both preclinical studies and commercial development.
Regulatory considerations are also critical in advancing 5-1-(aminomethyl)cyclohexyl-2-methylphenol towards clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for human consumption. Regulatory agencies have stringent guidelines regarding impurities, stability testing, and toxicological assessments. These requirements are being carefully addressed by pharmaceutical companies to facilitate faster approval processes.
The future prospects of 5-1-(aminomethyl)cyclohexyl-2-methylphenol are vast and multifaceted. Ongoing research aims to expand its therapeutic applications beyond neurodegenerative and inflammatory diseases into areas such as cancer therapy and cardiovascular disorders. Collaborations between academic institutions and pharmaceutical companies are fostering innovation by combining expertise in synthetic chemistry, pharmacology, and clinical medicine. These partnerships are essential for translating laboratory discoveries into viable treatments that improve patient outcomes.
In conclusion, 5-1-(aminomethyl)cyclohexyl-2-methylphenol, identified by CAS No. 1895062-36-8, represents a significant breakthrough in pharmaceutical chemistry. Its unique structural features offer diverse applications in drug development, particularly in treating neurological and inflammatory disorders. With continued research and development efforts, this compound holds immense promise for improving global health outcomes.
1895062-36-8 (5-1-(aminomethyl)cyclohexyl-2-methylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)